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Compound of Interest

Compound Name: 1-Methyl-4-(2-nitrovinyl)benzene

Cat. No.: B151960 Get Quote

An In-Depth Technical Guide to 1-Methyl-4-(2-nitrovinyl)benzene: Synthesis, Properties, and

Applications

Introduction
1-Methyl-4-(2-nitrovinyl)benzene, a prominent member of the substituted β-nitrostyrene

class, stands as a versatile and highly valuable building block in modern organic synthesis. Its

structure, featuring a para-substituted aromatic ring conjugated with an electron-withdrawing

nitrovinyl group, imparts a unique reactivity profile that is leveraged in the construction of

complex molecular architectures. This guide provides a comprehensive technical overview for

researchers and drug development professionals, detailing the compound's synthesis,

physicochemical properties, key chemical transformations, and diverse applications, grounded

in established scientific principles and methodologies.

Compound Identification and Physicochemical
Properties
Precise identification is critical in scientific research. 1-Methyl-4-(2-nitrovinyl)benzene is

cataloged under multiple identifiers, with its CAS numbers often distinguishing between the

general structure and its specific stereoisomers. The (E)-isomer, also referred to as the trans-

isomer, is the most commonly synthesized and commercially available form due to its greater

thermodynamic stability.
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Table 1: Compound Identifiers

Identifier Value

IUPAC Name
1-methyl-4-[(E)-2-nitroethenyl]benzene[1]
[2][3]

CAS Number 7559-36-6 (unspecified isomer)[1][2][4]

5153-68-4 ((E)-isomer)[2][5][6][7]

Molecular Formula C₉H₉NO₂[1][4][6]

| Molecular Weight | 163.17 g/mol [1][4] |

Table 2: Physicochemical Properties

Property Value Source

Appearance
White to light yellow
crystalline powder

[5]

Melting Point 102-104 °C [4]

| Purity | Typically >98% |[5][6] |

Common Synonyms
The compound is frequently referenced in literature and commercial catalogs by several

synonyms, which reflect its structure and historical nomenclature:

trans-4-Methyl-β-nitrostyrene[1][2][5]

4-Methyl-β-nitrostyrene[1][6]

p-Methyl-β-nitrostyrene[2]

1-(4-Methylphenyl)-2-nitroethene[2][6]
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(E)-1-Methyl-4-(2-nitrovinyl)benzene[2][5][7]

Synthesis and Mechanistic Insights
The preferred and most efficient synthesis of 1-methyl-4-(2-nitrovinyl)benzene is achieved

via the Henry reaction, also known as a nitroaldol reaction. This classic carbon-carbon bond-

forming reaction is favored for its operational simplicity and the use of readily available starting

materials.

The Henry Reaction: A Reliable Synthetic Route
The reaction involves the condensation of 4-methylbenzaldehyde with nitromethane.[1] The

causality behind this choice of reaction is its high efficiency in forming the desired β-nitroalkene

functionality. The mechanism is initiated by a base, which deprotonates nitromethane to form a

resonance-stabilized nitronate anion. This potent nucleophile then attacks the electrophilic

carbonyl carbon of 4-methylbenzaldehyde. The resulting nitroaldol intermediate readily

undergoes dehydration, often facilitated by the reaction conditions (e.g., heating in the

presence of an ammonium salt), to yield the conjugated and thermodynamically stable product.

Detailed Experimental Protocol: Synthesis of (E)-1-
Methyl-4-(2-nitrovinyl)benzene
This protocol is a self-validating system, where successful synthesis is confirmed by the

physical properties of the product (melting point) and spectroscopic analysis.

Reactant Preparation: To a round-bottom flask containing acetic acid (20 mL), add

ammonium acetate (2.4 eq).

Addition of Reagents: To this solution, add nitromethane (6.9 eq) followed by 4-

methylbenzaldehyde (1 eq).[8]

Reaction Execution: The mixture is heated to reflux at 100°C for six hours.[8] The progress

can be monitored by Thin Layer Chromatography (TLC).

Workup and Isolation: After cooling to room temperature, the reaction mixture is poured into

ice water. The pH is adjusted to 7 using a 2M NaOH solution. The aqueous layer is then

extracted with ethyl acetate (3 x 50 mL).[8]
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Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.[8] The resulting

crude solid is purified by recrystallization from an appropriate solvent system (e.g., ethanol or

a mixture of ethyl acetate and hexane) to yield the pure product.[9]

Synthesis and Purification Workflow
The following diagram illustrates the logical flow of the synthesis process.
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Caption: Workflow for the synthesis and purification of 1-methyl-4-(2-nitrovinyl)benzene.
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Chemical Reactivity and Derivative Synthesis
The synthetic utility of 1-methyl-4-(2-nitrovinyl)benzene stems from the reactivity of its

nitrovinyl group. This functional group is a powerful Michael acceptor and can be readily

transformed into other valuable functionalities, most notably an amino group.

Reduction of the Nitro Group: The nitro group can be selectively reduced to a primary amine

using various reducing agents, such as hydrogen gas with a palladium catalyst (H₂/Pd) or

lithium aluminum hydride (LiAlH₄).[1] This transformation is particularly significant as it

converts the nitrostyrene into a substituted phenethylamine, a core scaffold found in

numerous psychoactive compounds and pharmaceuticals.

Michael Addition: The strong electron-withdrawing nature of the nitro group renders the β-

carbon of the vinyl group highly electrophilic and susceptible to attack by a wide range of

nucleophiles. This Michael addition reaction is a cornerstone of synthetic chemistry for

forming new carbon-carbon and carbon-heteroatom bonds.

1-Methyl-4-(2-nitrovinyl)benzene

Reduction
(e.g., H2/Pd, LiAlH4)

Michael Addition
(e.g., Nu:⁻)

1-Methyl-4-(2-aminoethyl)benzene
(Phenethylamine derivative)

Michael Adduct
(New C-Nu bond)

Click to download full resolution via product page

Caption: Key synthetic transformations of 1-methyl-4-(2-nitrovinyl)benzene.

Applications in Research and Development
The unique chemical properties of this compound make it a valuable intermediate in several

fields of scientific research.

Medicinal Chemistry: Substituted nitrostyrenes are recognized precursors for a variety of

pharmacologically active molecules. Derivatives of 1-methyl-4-(2-nitrovinyl)benzene have
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been investigated for their potential as anti-cancer agents, attributed to their ability to inhibit

certain enzymes involved in cancer cell proliferation.[1] Furthermore, due to its structural

similarity to precursors of bioactive amines, there is potential for its derivatives to interact

with biological targets such as cytochrome P450 enzymes, which could influence drug

metabolism.

Materials Science: The reactive nitrovinyl group allows for the incorporation of this molecule

into larger polymer chains or functional materials. Its conjugated system also suggests

potential applications in the development of materials with specific electronic or optical

properties.[1]

Catalysis Research: The compound serves as an excellent model substrate for evaluating

the efficacy and selectivity of new catalytic systems, particularly in hydrogenation and

reduction reactions.

Safety and Handling
While a specific, comprehensive safety profile for 1-methyl-4-(2-nitrovinyl)benzene is not

extensively documented, it should be handled with the caution afforded to other aromatic nitro

compounds.[1]

Table 3: Recommended Safety and Handling Procedures
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Precaution Details Reference

Personal Protective

Equipment (PPE)

Wear chemical-resistant
gloves, safety goggles,
and a lab coat.

[5][10][11]

Engineering Controls

Use only in a well-ventilated

area, preferably within a

chemical fume hood.

[12]

Handling

Avoid contact with skin and

eyes. Do not inhale dust or

vapors. Wash hands

thoroughly after handling.

[5][10]

Storage

Store in a tightly sealed

container in a dry, cool place

(recommended 2-8°C).

[7]

First Aid (Skin Contact)

Take off contaminated clothing

immediately. Wash the affected

area with plenty of water.

[5][12]

First Aid (Eye Contact)

Rinse immediately with plenty

of water for at least 15

minutes. Seek medical

attention.

[10]

| First Aid (Ingestion) | Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell. |[10][12] |

Conclusion
1-Methyl-4-(2-nitrovinyl)benzene is more than a simple chemical reagent; it is a versatile

platform for synthetic innovation. Its straightforward synthesis via the Henry reaction, coupled

with the rich reactivity of the nitrovinyl group, provides chemists with a reliable tool for

constructing complex molecules. From its foundational role in building pharmaceutical scaffolds

to its application in materials science, this compound continues to be a subject of interest and

utility for researchers pushing the boundaries of chemical synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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